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Compound of Interest

Compound Name: 4-Acetamidobenzaldehyde

Cat. No.: B092706 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of 4-
Acetamidobenzaldehyde, a common reagent in pharmaceutical and chemical research.

Adherence to these guidelines is essential for minimizing risks and maintaining a safe research

environment.

Key Safety and Handling Information
Before disposal, it is crucial to understand the inherent properties and potential hazards of 4-
Acetamidobenzaldehyde. This substance is a light green or light yellow crystalline powder.[1]

[2] While some safety data sheets (SDS) classify it as not a hazardous substance, others

indicate it may be harmful if swallowed or inhaled and can cause skin and eye irritation.[1][3]

Therefore, it is prudent to handle it with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.[1] Work should be conducted in a well-

ventilated area or a fume hood to avoid dust inhalation.[1]

Quantitative Data
The following table summarizes the key physical and chemical properties of 4-
Acetamidobenzaldehyde:
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Property Value Source

CAS Number 122-85-0 [1][4]

Molecular Formula C₉H₉NO₂ [3][4]

Molecular Weight 163.17 g/mol [3]

Appearance
Light green to light yellow

crystalline powder
[1][2]

Melting Point 148-153 °C [1]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol and acetone

[2]

Stability

Stable under normal room

temperatures and in closed

containers

[1]

Incompatibilities
Strong oxidizing agents, strong

bases, acids, and ammonia
[1][4]

Step-by-Step Disposal Procedure
The disposal of 4-Acetamidobenzaldehyde must be conducted in a manner that ensures

safety and complies with all applicable regulations.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical safety goggles, nitrile gloves (minimum 0.11mm

thickness), and a lab coat.[1]

If there is a risk of dust generation, use a NIOSH-approved respirator.[1]

2. Spill Management:

In case of a spill, avoid generating dust.[1]
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Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container

for disposal.[1]

3. Waste Collection and Storage:

Collect waste 4-Acetamidobenzaldehyde in a clearly labeled, sealed container.[1][4]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

substances.[1]

4. Disposal Pathway Determination:

Crucially, chemical waste generators must determine if the discarded chemical is classified

as hazardous waste according to local, state, and federal regulations.[1] The US EPA

guidelines in 40 CFR Parts 261.3 can be used for this classification.[1]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on hazardous waste classification and disposal procedures.

5. Final Disposal:

Transfer the sealed and labeled waste container to your institution's designated chemical

waste collection area.

Do not dispose of 4-Acetamidobenzaldehyde down the drain or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Acetamidobenzaldehyde.
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Step 1: Safety First

Step 2: Collection

Step 3: Hazard Assessment

Step 4: Disposal Path

Waste 4-Acetamidobenzaldehyde Generated
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Caption: Disposal workflow for 4-Acetamidobenzaldehyde.
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Disclaimer: This information is intended as a guide and does not replace the need to consult

official Safety Data Sheets and comply with all applicable local, state, and federal regulations.

Always consult with your institution's Environmental Health and Safety office for specific

disposal guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

